(5Z)-3-(furan-2-ylmethyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C17H11N3O2S2
• Molecular Weight: 353.4 g/mol
• IUPAC Name: (5Z)-3-(furan-2-ylmethyl)-5-(quinoxalin-5-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C17H11N3O2S2/c21-16-14(24-17(23)20(16)10-12-4-2-8-22-12)9-11-3-1-5-13-15(11)19-7-6-18-13/h1-9H,10H2/b14-9-
• Standard InChI Key: JMRXSRUBYDUDGW-ZROIWOOFSA-N
• Isomeric SMILES: C1=CC(=C2C(=C1)N=CC=N2)/C=C\3/C(=O)N(C(=S)S3)CC4=CC=CO4
• Canonical SMILES: C1=CC(=C2C(=C1)N=CC=N2)C=C3C(=O)N(C(=S)S3)CC4=CC=CO4

Introduction

Structural Characteristics and Molecular Properties

Core Framework and Functional Groups

The compound’s structure integrates three distinct heterocyclic systems:

• Thiazolidinone backbone: A five-membered ring containing nitrogen and sulfur atoms at positions 1 and 2, respectively, with a ketone group at position 4.

• Furan substituent: A 2-furanylmethyl group at position 3, contributing electron-rich aromaticity.

• Quinoxaline derivative: A quinoxalin-5-ylmethylidene group at position 5, introducing planar rigidity and π-conjugation.

The (5Z) configuration specifies the Z-stereochemistry of the exocyclic double bond at position 5, which influences molecular geometry and intermolecular interactions.

Molecular Formula and Physicochemical Data

Key physicochemical parameters include:

Property	Value
Molecular formula	C₁₇H₁₁N₃O₂S₂
Molecular weight	353.4 g/mol
IUPAC name	(5Z)-3-(furan-2-ylmethyl)-5-(quinoxalin-5-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
Canonical SMILES	C1=CC(=C2C(=C1)N=CC=N2)C=C3C(=O)N(C(=S)S3)CC4=CC=CO4

The planar quinoxaline system and thioxo group enhance dipole interactions, while the furan ring may participate in hydrogen bonding via its oxygen atom.

Synthesis and Optimization Strategies

Retrosynthetic Analysis

The synthesis of this compound likely follows a modular approach:

• Thiazolidinone core formation: Cyclization of a thiourea derivative with chloroacetic acid or its analogs.

• Knoevenagel condensation: Introduction of the quinoxalin-5-ylmethylidene group via reaction between the thiazolidinone and a quinoxaline aldehyde.

• N-Alkylation: Attachment of the furan-2-ylmethyl group using a furfuryl halide under basic conditions.

Microwave-Assisted Synthesis

Recent advancements in thiazolidinone synthesis emphasize microwave irradiation to accelerate reaction kinetics and improve yields. For example:

Step	Conditions	Yield
Knoevenagel condensation	MW, 100°C, 20 min, DMF	78%
N-Alkylation	MW, 80°C, 15 min, K₂CO₃, acetone	85%

Microwave methods reduce side reactions, preserving the (5Z) configuration critical for bioactivity.

Biological Activity and Mechanistic Insights

Protein Kinase Inhibition

Though direct studies on this compound are sparse, structurally related thiazolidinones exhibit inhibitory activity against kinases such as GSK3α/β and CDK5/p25. The quinoxaline moiety may act as a ATP-competitive binder, while the thioxo group coordinates with kinase hinge regions.

Anticancer Activity

Preliminary in silico docking studies suggest affinity for oncogenic targets like EGFR and VEGFR2. The conjugated system may intercalate DNA or inhibit topoisomerase II, though experimental validation is needed.